N-(2,4-difluorophenyl)propanamide
Description
N-(2,4-Difluorophenyl)propanamide (CAS: 185949-83-1) is an organofluorine compound with the molecular formula C₉H₉F₂NO and a molecular weight of 185.17 g/mol. Structurally, it consists of a propanamide backbone linked to a 2,4-difluorophenyl group.
Properties
Molecular Formula |
C9H9F2NO |
|---|---|
Molecular Weight |
185.17g/mol |
IUPAC Name |
N-(2,4-difluorophenyl)propanamide |
InChI |
InChI=1S/C9H9F2NO/c1-2-9(13)12-8-4-3-6(10)5-7(8)11/h3-5H,2H2,1H3,(H,12,13) |
InChI Key |
IHWHUKPEYAYVNC-UHFFFAOYSA-N |
SMILES |
CCC(=O)NC1=C(C=C(C=C1)F)F |
Canonical SMILES |
CCC(=O)NC1=C(C=C(C=C1)F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Impact of Substituents on Physicochemical Properties
- Electron-Withdrawing Groups (e.g., F, Cl): Fluorine and chlorine atoms increase lipophilicity and metabolic stability.
- Heterocyclic Additions (e.g., Triazole):
The triazole ring in compound 1dbn introduces additional hydrogen-bonding sites, which may improve interactions with biological targets such as enzymes or receptors . - Polar Functional Groups (e.g., Piperazine): The piperazine moiety in N-(2,4-difluorophenyl)-2-(piperazin-1-yl)propanamide increases water solubility, addressing a common limitation of aromatic amides .
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